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Compound of Interest

Compound Name: VUF 11222

Cat. No.: B611780 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
VUF 11222 is a potent and selective non-peptide agonist of the C-X-C chemokine receptor 3

(CXCR3). CXCR3 is a G protein-coupled receptor predominantly expressed on activated T

lymphocytes (especially Th1 cells), natural killer (NK) cells, and some epithelial and endothelial

cells.[1][2] Its activation by endogenous ligands—CXCL9, CXCL10, and CXCL11—plays a

crucial role in mediating immune cell trafficking to sites of inflammation. Consequently, VUF
11222 serves as a valuable tool for studying the physiological and pathological roles of CXCR3

signaling in inflammatory diseases, autoimmune disorders, and cancer.

These application notes provide detailed protocols for the preparation of VUF 11222 stock

solutions and their application in common cell culture-based assays, including chemotaxis,

calcium mobilization, and ERK phosphorylation assays.

Data Presentation
Quantitative data for VUF 11222 is summarized in the table below for easy reference.
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Property Value Reference(s)

Molecular Weight 552.33 g/mol

Formula C₂₅H₃₁BrIN

Purity ≥98%

Appearance White to off-white solid

Solubility

- Up to 100 mM in DMSO- Up

to 10 mM in Ethanol (with

gentle warming)

Storage

- Store solid at -20°C- Store

stock solutions at -20°C or

-80°C

Mechanism of Action CXCR3 Agonist

Binding Affinity (pKi) 7.2

Experimental Protocols
Preparation of VUF 11222 Stock Solution
Materials:

VUF 11222 powder

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Sterile, nuclease-free microcentrifuge tubes

Vortex mixer

Calibrated pipettes

Protocol:
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Calculate the required amount of VUF 11222 and DMSO. To prepare a 10 mM stock

solution, use the following formula:

Mass (mg) = 10 mM * 552.33 g/mol * Volume (L)

For example, to prepare 1 mL of a 10 mM stock solution, weigh out 5.52 mg of VUF
11222.

Dissolve VUF 11222 in DMSO.

Aseptically add the calculated volume of DMSO to the vial containing the VUF 11222
powder.

Vortex thoroughly until the powder is completely dissolved. Gentle warming (e.g., in a

37°C water bath for a few minutes) can aid dissolution.

Aliquot and store the stock solution.

Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge

tubes. This minimizes freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term

storage (up to 6 months).

Note: Always use the batch-specific molecular weight provided on the product's certificate of

analysis for the most accurate calculations.

Cell Culture Applications
Recommended Cell Lines:

Positive Control: Jurkat cells (T lymphocyte cell line), activated primary T cells, or other cell

lines endogenously expressing CXCR3.

Negative Control: Cell lines that do not express CXCR3 (e.g., some cancer cell lines, which

should be verified by PCR or flow cytometry).

General Considerations:
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The final concentration of DMSO in the cell culture medium should be kept below 0.5% (v/v)

to avoid solvent-induced toxicity.

Always include a vehicle control (medium with the same concentration of DMSO as the VUF
11222-treated samples) in all experiments.

Mandatory Visualizations
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Stock Solution Preparation

Cell Treatment Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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